3-(2,4-Dimethylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(2,4-dimethylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C15H13NO4/c1-9-3-4-14(10(2)5-9)11-6-12(15(17)18)8-13(7-11)16(19)20/h3-8H,1-2H3,(H,17,18)
• InChI Key: QLMDIBVNVWHGAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)C
• Molecular Formula: C15H13NO4
• DSSTOX Substance ID: DTXSID00689011
• Molecular Weight: 271.27 g/mol
• CAS RN: 1261922-88-6

Description

3-(2,4-Dimethylphenyl)-5-nitrobenzoic acid, commonly referred to as DNP, is a synthetic compound with a wide range of applications in scientific research and industrial processes. It is a colorless, crystalline solid that has a melting point of around 200°C and is highly soluble in water. DNP has been used in a variety of scientific applications, including organic synthesis, catalysis, and analytical chemistry. Additionally, it has also been used in biochemistry and physiological research as an inhibitor of various enzymes.

Scientific Research Applications

DNP has a wide range of applications in scientific research. It has been used in organic synthesis as an intermediate for the preparation of various compounds, such as pharmaceuticals, agrochemicals, and dyes. Additionally, DNP has also been used as a catalyst in a variety of reactions, including the synthesis of polymers, polysaccharides, and polyesters. Furthermore, DNP has been used in analytical chemistry for the determination of various compounds, such as proteins and nucleic acids.

Mechanism of Action

The mechanism of action of DNP is not completely understood, but it is believed to involve inhibition of various enzymes. Specifically, DNP has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, DNP has also been found to inhibit the activity of enzymes involved in the synthesis of certain hormones and neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of DNP have been studied extensively. It has been found to have a variety of effects on the body, including increased metabolic rate, increased fat oxidation, and increased energy expenditure. Additionally, DNP has also been found to have a thermogenic effect, which can lead to increased body temperature and increased sweating. Furthermore, DNP has been found to have a variety of effects on the cardiovascular system, including increased heart rate, increased blood pressure, and increased respiration rate.

Advantages and Limitations for Lab Experiments

The use of DNP in laboratory experiments has several advantages. It is relatively easy to synthesize, and its properties make it suitable for a variety of applications. Additionally, DNP is relatively stable and can be stored for long periods of time without significant degradation. However, DNP can be toxic and should be handled with caution. Furthermore, DNP is not as widely available as other compounds, and it can be difficult to obtain in large quantities.

Future Directions

The future of DNP is promising, as it has a wide range of potential applications in scientific research and industrial processes. In particular, it is being explored as a potential inhibitor of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, DNP is being studied for its potential use in the detection and treatment of various diseases, such as diabetes, obesity, and cancer. Furthermore, DNP is being investigated as a potential therapeutic agent for the treatment of various neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Finally, DNP is being studied as a potential therapeutic agent for the treatment of various mental health conditions, such as depression and anxiety.

Synthesis Methods

The synthesis of DNP is relatively straightforward and can be achieved through the reaction of 2,4-dimethylphenol and nitric acid. This reaction is typically conducted in an aqueous medium, with a strong acid such as sulfuric acid or hydrochloric acid added to catalyze the reaction. The nitric acid reacts with the 2,4-dimethylphenol to form the desired product, 3-(2,4-dimethylphenyl)-5-nitrobenzoic acid.